N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C13H17N3OS/c1-10-2-5-16(6-3-10)9-12(17)15-13-11(8-14)4-7-18-13/h4,7,10H,2-3,5-6,9H2,1H3,(H,15,17)
• InChI Key: VWRYYXKUKIVDSN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=C(C=CS2)C#N
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) protein. BTK is a key enzyme involved in the signaling pathway of B cell receptor (BCR) and plays a critical role in the development and survival of B cells. TAK-659 has been shown to have potential therapeutic applications in various B cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).

Mechanism of Action

N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide binds to the active site of BTK and irreversibly inhibits its activity. This prevents the activation of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are critical for B cell survival and proliferation.
Biochemical and Physiological Effects:
N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide has been shown to induce apoptosis and inhibit proliferation of B cells in vitro and in vivo. Additionally, N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide has been shown to decrease the levels of various cytokines and chemokines that are involved in the recruitment and activation of immune cells in the tumor microenvironment.

Advantages and Limitations for Lab Experiments

N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide has several advantages as a research tool, including its potency and specificity for BTK, its irreversible inhibition of BTK activity, and its ability to inhibit downstream signaling pathways. However, N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide also has some limitations, including its relatively short half-life and potential off-target effects.

Future Directions

There are several potential future directions for research on N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide. One area of interest is the development of combination therapies that target multiple pathways involved in B cell malignancies. Another area of interest is the identification of biomarkers that can predict response to N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide and other BTK inhibitors. Additionally, further studies are needed to better understand the potential off-target effects of N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide involves a multi-step process that starts with the reaction of 3-cyanothiophene-2-carboxylic acid with 4-methylpiperidine to form the corresponding amide. The amide is then coupled with 2-bromoacetophenone in the presence of a palladium catalyst to yield the desired product, N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide.

Scientific Research Applications

N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide has been extensively studied in preclinical models of B cell malignancies. In vitro studies have shown that N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide inhibits BTK activity and downstream signaling pathways, leading to decreased proliferation and survival of B cells. In vivo studies have demonstrated that N-(3-cyanothiophen-2-yl)-2-(4-methylpiperidin-1-yl)acetamide has potent anti-tumor activity in CLL and NHL xenograft models.